Cas no 2229302-16-1 (3-(2,6-dichlorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(2,6-dichlorophenyl)-3-methylbutanoic acid
• CAS No: 2229302-16-1
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 6449636
• PubChem ID: 165636842
• Update Time: 2025-06-10

3-(2,6-dichlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-3-methylbutanoic acid
• EN300-1976284
• 2229302-16-1

• Inchi： 1S/C11H12Cl2O2/c1-11(2,6-9(14)15)10-7(12)4-3-5-8(10)13/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： UYCALNJSRQVGDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)(C)CC(=O)O)Cl

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,6-dichlorophenyl)-3-methylbutanoic acid

Comprehensive Overview of 3-(2,6-Dichlorophenyl)-3-Methylbutanoic Acid (CAS No. 2229302-16-1)

3-(2,6-Dichlorophenyl)-3-Methylbutanoic Acid (CAS No. 2229302-16-1) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and methylbutanoic acid moieties, has garnered attention for its potential applications in drug development and material science. Its molecular structure, featuring a 2,6-dichlorophenyl group attached to a 3-methylbutanoic acid backbone, offers distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity organic intermediates like 3-(2,6-Dichlorophenyl)-3-Methylbutanoic Acid has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a building block for bioactive molecules, owing to its ability to modulate biological pathways. The compound's CAS number 2229302-16-1 is frequently searched in academic databases, reflecting its growing importance in drug discovery and chemical synthesis.

The synthesis of 3-(2,6-Dichlorophenyl)-3-Methylbutanoic Acid involves multi-step organic reactions, often starting from 2,6-dichlorobenzaldehyde or related precursors. Its methylbutanoic acid segment contributes to its solubility in organic solvents, making it suitable for catalytic reactions and ligand design. This versatility aligns with current trends in green chemistry, where researchers prioritize atom-efficient and low-waste methodologies.

From an industrial perspective, CAS 2229302-16-1 is often discussed in the context of patented formulations and proprietary blends. Its inclusion in pharmaceutical patents highlights its potential as a key intermediate for non-steroidal anti-inflammatory drugs (NSAIDs) or herbicide adjuvants. However, its exact applications remain proprietary, fueling curiosity among chemists and patent analysts alike.

Environmental and toxicological profiles of 3-(2,6-Dichlorophenyl)-3-Methylbutanoic Acid are also under scrutiny, as regulatory bodies emphasize safety data sheets (SDS) and REACH compliance. While not classified as hazardous, its chlorinated aromatic structure warrants careful handling, aligning with global shifts toward safer chemical alternatives. This focus on sustainability has made biodegradable intermediates a hot topic in forums and search queries.

In summary, 3-(2,6-Dichlorophenyl)-3-Methylbutanoic Acid (CAS No. 2229302-16-1) represents a compelling case study in modern applied chemistry. Its dual utility in life sciences and industrial applications, coupled with its alignment with eco-friendly trends, ensures its continued relevance. As research progresses, this compound may unlock new possibilities in targeted therapeutics and smart materials, answering pressing questions in both academia and industry.